molecular formula C11H6Cl2N4 B8481945 7-(2,6-dichloropyridin-4-yl)-5H-pyrrolo[2,3-b]pyrazine

7-(2,6-dichloropyridin-4-yl)-5H-pyrrolo[2,3-b]pyrazine

Cat. No.: B8481945
M. Wt: 265.09 g/mol
InChI Key: VTNMKHNLAICEPC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-(2,6-dichloropyridin-4-yl)-5H-pyrrolo[2,3-b]pyrazine is a useful research compound. Its molecular formula is C11H6Cl2N4 and its molecular weight is 265.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H6Cl2N4

Molecular Weight

265.09 g/mol

IUPAC Name

7-(2,6-dichloropyridin-4-yl)-5H-pyrrolo[2,3-b]pyrazine

InChI

InChI=1S/C11H6Cl2N4/c12-8-3-6(4-9(13)17-8)7-5-16-11-10(7)14-1-2-15-11/h1-5H,(H,15,16)

InChI Key

VTNMKHNLAICEPC-UHFFFAOYSA-N

Canonical SMILES

C1=CN=C2C(=N1)C(=CN2)C3=CC(=NC(=C3)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of EXAMPLE 14A (0.300 g, 0.740 mmol) in ethanol (6 mL) was treated with a solution of potassium hydroxide (0.166 g, 2.96 mmol) in water (1.5 mL). The mixture was heated at 50° C. for 1.5 h. After cooling, the mixture was concentrated and 20% brine, sodium bicarbonate, and ethyl acetate were added. The suspension in both layers was filtered, washed with water, and dried to give the title compound. The organic layer in the filtrate was separated, dried, and concentrated. The residue was treated with ethyl acetate and diethyl ether, filtered, washed with diethyl ether, and dried to give additional title compound for a combined yield of 0.140 g (71%).
Name
suspension
Quantity
0.3 g
Type
reactant
Reaction Step One
Quantity
0.166 g
Type
reactant
Reaction Step One
Quantity
6 mL
Type
solvent
Reaction Step One
Name
Quantity
1.5 mL
Type
solvent
Reaction Step One

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